Cas no 352445-68-2 (4-(3,9-Diazaspiro[5.5]undecan-3-yl)benzonitrile)

• Product Name: 4-(3,9-Diazaspiro[5.5]undecan-3-yl)benzonitrile
• CAS No: 352445-68-2
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 1033942
• PubChem ID: 15940810
• Update Time: 2025-04-20

4-(3,9-Diazaspiro[5.5]undecan-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3,9-Diazaspiro[5.5]undecan-3-yl)benzonitrile
• 4-(3,9-diaza-spiro[5.5]undec-3-yl)-benzonitrile
• AGN-PC-00Q4WJ
• AK132006
• Benzonitrile, 4-(3,9-diazaspiro[5.5]undec-3-yl)-
• KB-34008
• RL03318
• SureCN1779898
• DB-304980
• 352445-68-2
• J-513358
• DTXSID30579971
• SCHEMBL1779898

• Inchi： 1S/C16H21N3/c17-13-14-1-3-15(4-2-14)19-11-7-16(8-12-19)5-9-18-10-6-16/h1-4,18H,5-12H2
• InChI Key： GMQPELBCDCDDHW-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C#N)=CC=2)CCC2(CCNCC2)CC1

Computed Properties

• Exact Mass: 255.17373
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.06